Cas no 1260785-70-3 (2-(2,4,5-Trimethylphenyl)propanoic acid)

• Product Name: 2-(2,4,5-Trimethylphenyl)propanoic acid
• CAS No: 1260785-70-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5713079
• PubChem ID: 55265581
• Update Time: 2024-03-01

2-(2,4,5-Trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006309412
• 2-(2,4,5-trimethylphenyl)propanoicacid
• EN300-1137960
• SCHEMBL7629389
• 1260785-70-3
• 2-(2,4,5-trimethylphenyl)propanoic acid
• Benzeneacetic acid, α,2,4,5-tetramethyl-
• 2-(2,4,5-Trimethylphenyl)propanoic acid

• Inchi： 1S/C12H16O2/c1-7-5-9(3)11(6-8(7)2)10(4)12(13)14/h5-6,10H,1-4H3,(H,13,14)
• InChI Key： VBCNYMIKOISSEU-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=C(C)C(C)=CC=1C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 316.8±11.0 °C(Predicted)
• pka: 4.45±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids